Cas no 1931997-83-9 (tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate)

• Product Name: tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate
• CAS No: 1931997-83-9
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• MDL: MFCD28502678
• CID: 5104447
• PubChem ID: 122129472
• Update Time: 2025-05-22

tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL TERT-BUTYL (1R,3S)-CYCLOPENT-4-ENE-1,3-DIYLDICARBAMATE
• Carbamic acid, N-[(1S,4R)-4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-cyclopenten-1-yl]-, phenylmethyl ester
• (1R,4S)-(4-Benzyloxycarbonylamino-cyclopent-2-enyl)-carbamic acid tert-butyl ester
• tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate
• 1931997-83-9
• CS-0185128
• benzyl N-[(1S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-2-en-1-yl]carbamate
• P15128
• benzyl N-[(1S,4R)-4-[(tert-butoxycarbonyl)amino]cyclopent-2-en-1-yl]carbamate
• PS-19969
• benzyl n-[(1s,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclopent-2-en-1-yl]carbamate
• Benzyltert-butyl(1R,3S)-cyclopent-4-ene-1,3-diyldicarbamate
• EN300-7418506

• MDL： MFCD28502678
• Inchi： 1S/C18H24N2O4/c1-18(2,3)24-17(22)20-15-10-9-14(11-15)19-16(21)23-12-13-7-5-4-6-8-13/h4-10,14-15H,11-12H2,1-3H3,(H,19,21)(H,20,22)/t14-,15+/m1/s1
• InChI Key： MDMUXXADWNREFP-CABCVRRESA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1C[C@@H](NC(OC(C)(C)C)=O)C=C1

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate

Research Brief on tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate (CAS: 1931997-83-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate (CAS: 1931997-83-9) as a key intermediate in the synthesis of bioactive compounds. This compound, characterized by its cyclopentene scaffold and protective groups, has been extensively studied for its role in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound in the synthesis of selective kinase inhibitors. The researchers utilized tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate as a precursor to develop a series of compounds with potent inhibitory activity against specific kinases involved in inflammatory pathways. The study reported a 70% reduction in kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the pharmacokinetic properties of derivatives of this compound have revealed promising bioavailability and metabolic stability. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted that modifications to the benzyloxycarbonylamino group could enhance the compound's solubility and tissue penetration, making it a versatile scaffold for drug design. These findings underscore the compound's adaptability in addressing various pharmacological challenges.

In addition to its therapeutic applications, tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate has also been explored in the context of prodrug development. Researchers have leveraged its protective groups to design prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. This approach has shown particular promise in oncology, where targeted drug activation is critical for reducing systemic toxicity.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Recent efforts have focused on improving yield and reducing the number of steps required for its synthesis. A 2023 patent application detailed a novel catalytic method that achieves a 90% yield, significantly enhancing its feasibility for industrial applications.

In conclusion, tert-butyl N-[(1R,4S)-4-(benzyloxycarbonylamino)cyclopent-2-en-1-yl]carbamate (CAS: 1931997-83-9) continues to be a focal point in chemical biology research, offering a robust platform for the development of next-generation therapeutics. Its versatility, combined with ongoing synthetic innovations, positions it as a valuable asset in the pursuit of novel pharmacological solutions.